Cas no 1279818-93-7 (Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate)

• Product Name: Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• CAS No: 1279818-93-7
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• CID: 4823552
• Update Time: 2025-06-11

Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate
• imidazo[1,5-a]pyrazine-7(8h)-carboxylic acid,3-chloro-5,6-dihydro-,1,1-dimethylethyl ester
• Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate

• Inchi： 1S/C11H16ClN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(7-14)6-13-9(15)12/h6H,4-5,7H2,1-3H3
• InChI Key： MHDHMYAZHIUKNL-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2CN(C(=O)OC(C)(C)C)CCN21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 1.4
• Topological Polar Surface Area: 47.4

Additional information on Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate

Introduction to Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate (CAS No. 1279818-93-7)

Tert-Butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1279818-93-7, belongs to the imidazopyrazine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including its chloro-substituted imidazopyrazine core and the presence of a tert-butyl carboxylate group, make it a promising candidate for further investigation in drug discovery.

The imidazopyrazine scaffold is a privileged structure in medicinal chemistry, often exhibiting a wide range of biological activities such as anti-inflammatory, antiviral, and anticancer properties. The introduction of a chlorine atom at the 3-position enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and allowing for further functionalization. This characteristic is particularly useful in the synthesis of more complex derivatives that may exhibit enhanced pharmacological activity.

The tert-butyl carboxylate group at the 7-position provides stability to the molecule and influences its solubility and metabolic properties. This group can also serve as a handle for further chemical modifications, enabling the development of novel analogs with tailored biological profiles. The combination of these structural elements makes Tert-butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate a versatile intermediate in the synthesis of potential therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such compounds for their biological activity. High-throughput virtual screening (HTVS) techniques have been employed to identify lead compounds with promising pharmacokinetic profiles. The< strong>3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate moiety has been found to interact with various biological targets, including enzymes and receptors involved in disease pathways. This has spurred interest in its potential as a scaffold for drug development.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several key enzymes implicated in inflammation and cancer progression. For instance, preliminary data suggest that certain analogs may inhibit cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory mediators. Additionally, interactions with kinases and other signaling proteins have been observed, indicating potential applications in oncology.

The synthesis of Tert-butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been utilized to construct the imidazopyrazine core efficiently. These techniques ensure high yields and purity, which are critical for subsequent biological evaluations.

The tert-butyl carboxylate group can be further modified through various chemical transformations to explore different pharmacological profiles. For example, hydrolysis or esterification can alter its solubility and metabolic stability. Additionally, introduction of other functional groups at strategic positions within the molecule can enhance its binding affinity to target proteins. Such modifications are essential for optimizing drug candidates for clinical use.

Current research is focused on understanding the mechanistic basis of action for this class of compounds. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate how these molecules interact with their biological targets at an atomic level. This detailed understanding is crucial for designing molecules with improved efficacy and reduced side effects.

The potential applications of Tert-butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate extend beyond traditional small-molecule drug discovery. Its unique structural features make it an attractive building block for peptidomimetics and other biologically active polymers. These macromolecular structures can mimic natural biomolecules while offering enhanced stability and bioavailability.

In conclusion, Tert-butyl 3-chloro-5,6-dihydroimidazo[1,5-a]pyrazine-7(8H)-carboxylate (CAS No. 1279818-93-7) represents a significant advancement in pharmaceutical research due to its promising biological activities and synthetic versatility. The ongoing investigations into its mechanism of action and structural optimization hold great promise for the development of novel therapeutic agents targeting various diseases.